Cas no 1326905-91-2 (4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline)

• Product Name: 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline
• CAS No: 1326905-91-2
• MF: C₂₇H₃₁FN₄O
• MW: 446.559649705887
• CID: 5323452
• Update Time: 2025-07-16

4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (4-(4-(2,5-dimethylphenyl)piperazin-1-yl)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone
• 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline
• {4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl}(piperidin-1-yl)methanone
• STL128312
• [4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone

• Inchi： 1S/C27H31FN4O/c1-19-6-7-20(2)25(16-19)30-12-14-31(15-13-30)26-22-17-21(28)8-9-24(22)29-18-23(26)27(33)32-10-4-3-5-11-32/h6-9,16-18H,3-5,10-15H2,1-2H3
• InChI Key： XJWZNMQIFTUZRW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCCCC1)=O)N1CCN(C2C=C(C)C=CC=2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 663
• XLogP3: 5
• Topological Polar Surface Area: 39.7

Additional information on 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline

Comprehensive Overview of 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline (CAS No. 1326905-91-2)

The compound 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline (CAS No. 1326905-91-2) is a highly specialized quinoline derivative with a unique molecular structure. Its chemical framework combines a piperazine moiety, a piperidine group, and a fluoro-substituted quinoline core, making it a subject of significant interest in pharmaceutical and biochemical research. Researchers are particularly drawn to its potential applications in drug discovery and medicinal chemistry, given its structural complexity and functional versatility.

In recent years, the demand for novel heterocyclic compounds like 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and other critical biological pathways. This compound's piperazine and piperidine components are known to enhance binding affinity and selectivity, which are crucial for developing next-generation therapeutics. Its fluoro-quinoline backbone further contributes to its metabolic stability, a key consideration in modern pharmacokinetic optimization.

The synthesis of CAS No. 1326905-91-2 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are widely discussed in synthetic chemistry forums. Researchers often search for efficient synthetic routes to this compound, as its structural complexity poses challenges in yield and purity. Recent advancements in catalysis and green chemistry have provided new opportunities to streamline its production, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

From a biological activity perspective, 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline has shown promise in preliminary in vitro studies. Its ability to modulate neurotransmitter receptors has sparked interest in central nervous system (CNS) disorders, a hot topic in current biomedical research. Users frequently inquire about its potential in treating conditions like anxiety or neurodegenerative diseases, though clinical data remain limited. This gap underscores the need for further mechanistic studies and preclinical validation.

The compound's physicochemical properties, such as logP and aqueous solubility, are critical for drug formulation experts. Its fluorine atom enhances membrane permeability, while the piperidine carbonyl group improves target engagement. These features are frequently analyzed in computational chemistry models, reflecting the industry's shift toward structure-activity relationship (SAR) analysis. Online queries often focus on its bioavailability and toxicity profile, highlighting the compound's relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

In the context of intellectual property, CAS No. 1326905-91-2 has been referenced in several patent applications, particularly in small-molecule drug development. Its structural novelty makes it a valuable candidate for patent landscaping, a trending topic among pharmaceutical innovators. Companies exploring quinoline-based therapeutics often investigate this compound's derivatization potential, aiming to expand their chemical libraries for high-throughput screening.

As the scientific community prioritizes personalized medicine, compounds like 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline gain traction for their targeted therapy potential. Its multi-pharmacophore design aligns with the search for polypharmacology agents, addressing complex diseases like cancer and autoimmune disorders. Discussions in research publications often link such compounds to signal transduction inhibition, a key area in oncological research.

In summary, 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline (CAS No. 1326905-91-2) represents a compelling case study in modern drug design. Its intricate architecture and bioactive potential cater to evolving trends in precision medicine and molecular pharmacology. While challenges in synthesis scalability and clinical translation persist, its role in advancing therapeutic innovation remains undeniable.